Cas no 61425-17-0 (Nocardicin D)

• Product Name: Nocardicin D
• CAS No: 61425-17-0
• MF: C₂₃H₂₃N₃O₉
• MW: 485.443426370621
• CID: 1058939
• Update Time: 2025-10-29

Nocardicin D Chemical and Physical Properties

Names and Identifiers

• Nocardicin D
• (2R)-2-amino-4-[4-[2-[[(3S)-1-[(R)-carboxy-(4-hydroxyphenyl)methyl]-2-oxoazetidin-3-yl]amino]-2-oxoacetyl]phenoxy]butanoic acid

• Inchi： 1S/C23H23N3O9/c24-16(22(31)32)9-10-35-15-7-3-13(4-8-15)19(28)20(29)25-17-11-26(21(17)30)18(23(33)34)12-1-5-14(27)6-2-12/h1-8,16-18,27H,9-11,24H2,(H,25,29)(H,31,32)(H,33,34)/t16-,17+,18-/m1/s1
• InChI Key： QJZHIGKJGFPGRN-FGTMMUONSA-N
• SMILES： O=C1[C@H](CN1[C@@H](C(=O)O)C1C=CC(=CC=1)O)NC(C(C1C=CC(=CC=1)OCC[C@H](C(=O)O)N)=O)=O

Computed Properties

• Exact Mass: 485.14300

Experimental Properties

• PSA: 200.05000
• LogP: 1.38710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on Nocardicin D

Recent Advances in Nocardicin D (61425-17-0) Research: A Comprehensive Review

Nocardicin D, a monocyclic β-lactam antibiotic with the CAS number 61425-17-0, has garnered renewed interest in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on Nocardicin D, focusing on its biosynthesis, mechanism of action, and emerging applications in combating antibiotic-resistant pathogens.

Recent studies have elucidated the intricate biosynthetic pathway of Nocardicin D, revealing key enzymatic steps that differentiate it from other β-lactam antibiotics. The compound is produced by Nocardia uniformis via a non-ribosomal peptide synthetase (NRPS) pathway, with particular emphasis on the role of L-4-hydroxyphenylglycine as a crucial building block. Advanced genomic sequencing techniques have identified novel gene clusters responsible for its production, opening avenues for bioengineering approaches to enhance yield and modify its structure.

Mechanistic investigations using X-ray crystallography and molecular dynamics simulations have provided unprecedented insights into Nocardicin D's interaction with penicillin-binding proteins (PBPs). Unlike classical β-lactams, Nocardicin D demonstrates selective binding to specific PBP subtypes, particularly effective against Gram-negative bacteria. This selectivity may explain its retained activity against certain β-lactamase-producing strains, making it a valuable template for next-generation antibiotic design.

Recent in vitro and in vivo studies have evaluated Nocardicin D's efficacy against multidrug-resistant (MDR) pathogens. Notably, synergistic effects have been observed when combined with β-lactamase inhibitors, suggesting potential for combination therapies. However, pharmacokinetic studies indicate rapid renal clearance, prompting current research into prodrug formulations and structural analogs with improved bioavailability.

Emerging applications extend beyond antibacterial use, with preliminary evidence suggesting immunomodulatory properties in chronic inflammatory conditions. The compound's unique structure has also inspired synthetic chemistry efforts, with several research groups reporting novel synthetic routes that could enable large-scale production and structural diversification.

While significant progress has been made, challenges remain in optimizing Nocardicin D's therapeutic potential. Current research directions include structure-activity relationship studies of synthetic analogs, development of targeted delivery systems, and exploration of its ecological role in microbial communities. These developments position Nocardicin D as both a valuable therapeutic lead and a fascinating subject for fundamental research in chemical biology.